Cas no 1393441-78-5 (1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene)

• Product Name: 1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene
• CAS No: 1393441-78-5
• MF: C₁₀H₁₁BrClNO₃
• MW: 308.55624127388
• CID: 3043275
• Update Time: 2025-10-25

1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene
• 1-BROMO-2-CHLORO-5-(2-METHYLPROPOXY)-4-NITROBENZENE
• V2908

• Inchi： 1S/C10H11BrClNO3/c1-6(2)5-16-10-3-7(11)8(12)4-9(10)13(14)15/h3-4,6H,5H2,1-2H3
• InChI Key： FYHHPPAZEKVUQM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OCC(C)C)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 4.4
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene

Recent Advances in the Study of 1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene (CAS: 1393441-78-5)

1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene (CAS: 1393441-78-5) is a halogenated nitrobenzene derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive compounds. This compound's unique structural features, including the presence of bromo, chloro, and nitro functional groups, make it a versatile building block for the development of novel pharmaceuticals, agrochemicals, and materials. Recent studies have explored its reactivity, synthetic applications, and potential biological activities, shedding light on its broader utility in medicinal chemistry and drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study demonstrated that the compound's nitro group could be selectively reduced to an amine, which was subsequently functionalized to yield potent PPI inhibitors with nanomolar activity against specific oncogenic targets. This work highlights the compound's potential in oncology drug development.

Another notable application of 1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene was reported in a 2022 Organic Letters publication, where it served as a key intermediate in the synthesis of novel antimicrobial agents. The researchers utilized the compound's halogen substituents for palladium-catalyzed cross-coupling reactions, enabling the rapid assembly of diverse heterocyclic scaffolds. The resulting compounds exhibited broad-spectrum activity against drug-resistant bacterial strains, suggesting their potential as next-generation antibiotics.

From a synthetic chemistry perspective, recent advances in the functionalization of 1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene have been particularly noteworthy. A 2023 ACS Catalysis paper described a novel photoredox-catalyzed method for the selective arylation of the compound's chloro position, enabling the construction of complex biaryl structures under mild conditions. This methodology expands the synthetic toolbox available for modifying this important building block and could facilitate the discovery of new bioactive molecules.

Ongoing research continues to explore the biological activities of derivatives of 1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene. Preliminary results from unpublished studies suggest that certain analogs may exhibit promising anti-inflammatory and neuroprotective properties, potentially opening new avenues for the treatment of neurodegenerative diseases. These findings, while still in early stages, underscore the compound's versatility and the importance of continued investigation into its pharmacological potential.

In conclusion, 1-Bromo-2-chloro-5-isobutyl-4-nitrobenzene (CAS: 1393441-78-5) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Recent studies have demonstrated its utility as a synthetic intermediate and suggested potential direct biological activities of its derivatives. As research in this area progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents targeting various disease pathways.